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Compound of Interest

Compound Name: ferrite

Cat. No.: B1171679

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
challenges encountered during experiments involving manganese-zinc (MnzZn) ferrites, with a
specific focus on minimizing eddy current losses.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues related to high eddy
current losses in your MnZn ferrite experiments.

Problem: My MnZn ferrite core exhibits higher than expected total power loss, potentially due
to excessive eddy currents.

Follow these steps to identify the source of the problem and find a solution.
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High Total Power Loss Observed

Step 1: Verify Operating Frequency
Is the frequency within the material's specified range?

Action: Select a different MnZn ferrite material grade suitable for the target frequency.

.

Step 2: Examine Core Size and Geometry
Are you using a large cross-section core?

Action: Consider using a smaller core or a core with a different geometry to reduce the path for eddy currents..

,

Step 3: Evaluate Material Resistivity
Does the material have sufficiently high resistivity for the operating frequency?

b

[Action: Select a material with higher bulk resistivity or one with additives that increase grain boundary resistance

]

Step 4: Analyze Microstructure (Grain Size)
Is the average grain size too large?

|Action: Choose a ferrite with a smaller, more uniform grain size to increase grain boundary density and impede eddy current flow.

Resolution: Power loss should now be minimized.

Click to download full resolution via product page

Caption: Troubleshooting workflow for high eddy current losses.
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Frequently Asked Questions (FAQSs)

1. What are eddy current losses in MnZn ferrites?

Eddy current loss is a component of the total core loss in ferrites. It arises from circulating
currents induced within the ferrite material by a changing magnetic field, in accordance with
Faraday's law of induction.[1] These currents flow in closed loops perpendicular to the
magnetic flux and dissipate energy in the form of heat due to the material's electrical
resistance. MnZzZn ferrites, while having high electrical resistivity compared to metals, are still
conductive enough for eddy currents to be a significant source of loss, especially at higher
frequencies.[2][3]

2. What are the primary factors that influence eddy current losses?
Several key factors determine the magnitude of eddy current losses in MnZn ferrites:
o Operating Frequency: Eddy current losses increase significantly with frequency.[4][5]

» Material Resistivity: Higher electrical resistivity of the ferrite material impedes the flow of
eddy currents, thus reducing losses.[2][6]

» Core Size and Geometry: Larger cross-sectional areas of the ferrite core provide a larger
path for eddy currents to circulate, leading to increased losses.[3][7][8][9][4]

e Grain Size: In polycrystalline MnZn ferrites, grain boundaries have higher resistivity than the
grains themselves. Larger grain sizes reduce the overall number of insulating grain
boundaries, leading to larger eddy current loops and higher losses.[6][10]

e Magnetic Flux Density: Higher peak magnetic flux density (B) also contributes to increased
eddy current losses.[11]
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Caption: Factors influencing eddy current losses in MnZn ferrites.
3. How can | choose the right MnZn ferrite material to minimize eddy current losses?

Selecting the appropriate material is crucial for high-frequency applications. Consider the
following:

e Frequency Range: Manufacturers provide datasheets specifying the optimal operating
frequency range for different ferrite materials.[11][2][12] For frequencies above a few
megahertz, a Nickel-Zinc (NizZn) ferrite might be a better choice due to its higher resistivity.
[21[12]

» Resistivity: Look for materials with the highest possible electrical resistivity for your target
frequency. Some MnZn ferrites are doped with additives like CaO or SiO2 to increase the
resistivity of the grain boundaries.[4]
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o Power Loss Curves: Review the manufacturer's power loss density curves, which plot the
total power loss as a function of frequency, flux density, and temperature.

4. Does the size and shape of the ferrite core matter?

Yes, the physical dimensions of the core are very important. As the cross-sectional area of the
core increases, the path for eddy currents becomes larger, leading to a significant increase in
losses, especially at high frequencies.[3][7][8][9][4] For high-power, high-frequency applications
that necessitate large cores, this "dimensional effect” can lead to much higher losses than
predicted by the material's datasheet alone.[3][7][8] In such cases, it may be beneficial to use
multiple smaller cores in parallel or to select a core geometry that minimizes the cross-sectional
area perpendicular to the flux path.

Data Presentation

Table 1: Effect of Grain Size on Power Loss Components in MnZn Ferrite

The following table summarizes the relationship between the average grain size and the
different components of power loss at 1 MHz, 25 mT, and 100 °C.

Average Grain  Hysteresis Eddy Current Residual Loss  Total Power
Size (pm) Loss (Ph) Loss (Pe) (Pr) Loss (PL)
Decreases with Increases with Increases with Increases with
2 increasing grain increasing grain increasing grain increasing grain
size size size size
3 ! 1 1 1
Significant
4 ! 1 increase around 1
this size[6][10]

5 ! 1 1 1

Data adapted from studies on the effect of grain size on the electromagnetic properties of
MnZn ferrites.[6][10]
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Experimental Protocols

Protocol 1: Measurement of Total Power Loss in a Toroidal MnZn Ferrite Core

This protocol outlines a standard method for measuring the total power loss of a toroidal MnZn

ferrite core using the fluxmetric method.

Objective: To determine the total power loss (Pcv) of a MnZn ferrite core under specific

frequency, flux density, and temperature conditions.
Materials and Equipment:

Toroidal MnZn ferrite core of known dimensions

e Primary and secondary insulated copper wire

e Function generator or power amplifier capable of producing a sinusoidal waveform at the

desired frequency
¢ Oscilloscope with voltage and current probes
o Temperature-controlled chamber

o Power meter or data acquisition system capable of calculating power from voltage and
current waveforms

Workflow:
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1. Experimental Setup 2. Measurement Procedure 3. Data Calculation

Calculate B from V2, N2, and core cross-sectional area.

Set the desired temperature and allow the core to stabilize.

' '

Calculate H from I1, N1, and magnetic path length.

‘ ‘Wind primary (N1) and secondary (N2) coils on the toroidal core.

Set the frequency on the function generator.

Connect the primary coil to the power source and the secondary to the oscilloscope.

- - :

Calculate power loss from the area of the B-H loop or using a power meter.

Adjust the primary voltage to achieve the desired peak flux density (B) in the core.

-

Measure the primary current (I1) and secondary voltage (V2). ‘

Place the wound core inside the temperature-controlled chamber.

Click to download full resolution via product page
Caption: Experimental workflow for power loss measurement.
Detailed Steps:

e Core Preparation:

o Measure the critical dimensions of the toroidal core: outer diameter (OD), inner diameter
(ID), and height (ht).

o Calculate the magnetic path length (le) and the effective cross-sectional area (Ae).

o Wind a primary coil (N1) and a secondary coil (N2) uniformly around the core. The number
of turns should be chosen based on the desired frequency and impedance.

o Experimental Setup:
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[e]

Place the wound core in a temperature-controlled chamber and allow it to reach the target
temperature (e.g., 100 °C).

[e]

Connect the primary winding to a power amplifier driven by a function generator.

o

Connect the secondary winding to a voltage probe on an oscilloscope.

[¢]

Place a current probe around the primary winding lead to measure the magnetizing
current.

e Measurement:
o Set the function generator to the desired frequency (e.g., 100 kHz or 1 MHz).

o Slowly increase the output voltage of the power amplifier until the desired peak magnetic
flux density (B) is achieved. B can be calculated from the integral of the secondary
voltage.

o Record the waveforms for the primary current and secondary voltage.
 Calculation of Power Loss:

o The power loss can be determined by integrating the product of the primary voltage and
current over one cycle.

o Alternatively, the B-H loop can be plotted, and the area of the loop, which represents the
energy loss per cycle, can be calculated. The total power loss is then this area multiplied
by the frequency.

o The power loss density (e.g., in mW/cm3) is calculated by dividing the total power loss by
the effective volume of the core.

Separating Loss Components:

To separate the total power loss into hysteresis, eddy current, and residual losses,
measurements can be performed over a range of frequencies. The hysteresis loss is
frequency-independent, while the classical eddy current loss is proportional to the square of the
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frequency.[6] By fitting the total loss data to a loss separation model, the contribution of each
component can be estimated.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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